N-(3-Chlorophenyl)-2,2,2-trifluoroacetamide
N-(3-Chlorophenyl)-2,2,2-trifluoroacetamide
Brand Name:
Vulcanchem
CAS No.:
40410-54-6
VCID:
VC0411987
InChI:
InChI=1S/C8H5ClF3NO/c9-5-2-1-3-6(4-5)13-7(14)8(10,11)12/h1-4H,(H,13,14)
SMILES:
C1=CC(=CC(=C1)Cl)NC(=O)C(F)(F)F
Molecular Formula:
C8H5ClF3NO
Molecular Weight:
223.58g/mol
N-(3-Chlorophenyl)-2,2,2-trifluoroacetamide
CAS No.: 40410-54-6
Main Products
VCID: VC0411987
Molecular Formula: C8H5ClF3NO
Molecular Weight: 223.58g/mol
| CAS No. | 40410-54-6 |
|---|---|
| Product Name | N-(3-Chlorophenyl)-2,2,2-trifluoroacetamide |
| Molecular Formula | C8H5ClF3NO |
| Molecular Weight | 223.58g/mol |
| IUPAC Name | N-(3-chlorophenyl)-2,2,2-trifluoroacetamide |
| Standard InChI | InChI=1S/C8H5ClF3NO/c9-5-2-1-3-6(4-5)13-7(14)8(10,11)12/h1-4H,(H,13,14) |
| Standard InChIKey | VRKVCIVKSRGSLU-UHFFFAOYSA-N |
| SMILES | C1=CC(=CC(=C1)Cl)NC(=O)C(F)(F)F |
| Canonical SMILES | C1=CC(=CC(=C1)Cl)NC(=O)C(F)(F)F |
| PubChem Compound | 532127 |
| Last Modified | Nov 11 2021 |
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